Cas no 5323-21-7 (N-[(e)-(4-methoxyphenyl)methylideneamino]-1,1-dioxo-1,2-benzothiazol-3-amine)

• Product Name: N-[(e)-(4-methoxyphenyl)methylideneamino]-1,1-dioxo-1,2-benzothiazol-3-amine
• CAS No: 5323-21-7
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 1581594
• PubChem ID: 5332515
• Update Time: 2025-04-21

N-[(e)-(4-methoxyphenyl)methylideneamino]-1,1-dioxo-1,2-benzothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(e)-(4-methoxyphenyl)methylideneamino]-1,1-dioxo-1,2-benzothiazol-3-amine
• AC1NSDLB
• Ambcb5323217
• MLS001196599
• MolPort-002-113-549
• HMS1614M09
• STL286909
• AKOS001672141
• SMR000556206
• 3-[(2E)-2-(4-methoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide
• 4-methoxybenzaldehyde (1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazone
• AC1NSDLB; Ambcb5323217; MLS001196599; MolPort-002-113-549; HMS1614M09; STL286909; AKOS001672141; SMR000556206; 3-[(2E)-2-(4-methoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide; 4-methoxybenzaldehyde (1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazone;
• AB00080718-01
• 4-METHOXYBENZALDEHYDE 1-(1,1-DIOXO-1H-1,2-BENZISOTHIAZOL-3-YL)HYDRAZONE
• CHEMBL3196332
• 5323-21-7

• Inchi： 1S/C15H13N3O3S/c1-21-12-8-6-11(7-9-12)10-16-17-15-13-4-2-3-5-14(13)22(19,20)18-15/h2-10H,1H3,(H,17,18)/b16-10+
• InChI Key： XPROMGDXJNSRLM-MHWRWJLKSA-N
• SMILES： S1(C2C=CC=CC=2C(N/N=C/C2C=CC(=CC=2)OC)=N1)(=O)=O

Computed Properties

• Exact Mass: 315.06789
• Monoisotopic Mass: 315.067762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.37
• Boiling Point: 519.6°C at 760 mmHg
• Flash Point: 268°C
• Refractive Index: 1.657
• PSA: 80.65